Cas no 16466-97-0 (1-Propynylmagnesium bromide)

• Product name: 1-Propynylmagnesium bromide
• CAS No: 16466-97-0
• MF: C₃H₃BrMg
• MW: 143.264920473099
• MDL: MFCD00216588
• CID: 138689
• PubChem ID: 24866829

1-Propynylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 1-Propynylmagnesium bromide
• 1-Propynylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• 1-Propynylmagnesium bromide, 1.0 M solution in THF, SpcSeal
• 4-CHLOROBENZONITRILE-2,5-DIBORONIC ACID NEOPENTYL GLYCOL ESTER
• Magnesium,bromo-1-propynyl- (8CI,9CI)
• 1-Propynylmagnesium bromide, 0.5M solution in THF, AcroSeal
• magnesium,prop-1-yne,bromide
• 1-Propyn-1-ylmagnesium bromide
• Bromo-1-propynylmagnesium
• 1-Propynylbromomagnesium
• (1-Propynyl)bromomagnesium
• Bromo(1-propynyl) magnesium
• 1-propynylmagnesium bromide solution
• 1-Propynylmagnesium bromide,0.5M solution inTHF
• 1-PROPYNYLMAGNESIUM BROMIDE SOLUTION, ~0 .5 M IN THF
• 1-Propynyl magnesium bromide, 0.5M in THF
• propynylmagnesiumbromide
• (propyn-1-yl)magnesium bromide
• bromo(prop-1-yn-1-yl)magnesium
• AMY1254
• propynyl magnesium bromide
• 1-propynyl magnesium bromide
• EN300-91325
• AKOS015910658
• prop-1-ynyl-magnesium bromide
• Magnesium, bromo-1-propynyl- (8CI,9CI)
• SCHEMBL16967
• prop-1-inyl magnesium bromide
• magnesium;prop-1-yne;bromide
• MFCD00216588
• 16466-97-0
• prop-1-yn-1-ylmagnesium bromide
• YVJBCTFVENNIOV-UHFFFAOYSA-M
• prop-1-ynylmagnesium bromide

• MDL： MFCD00216588
• Inchi： InChI=1S/C3H3.BrH.Mg/c1-3-2;;/h1H3;1H;/q;;+1/p-1
• InChI Key： YVJBCTFVENNIOV-UHFFFAOYSA-M
• SMILES： CC#[C].[Br-].[Mg+]

Computed Properties

• Exact Mass: 141.92685g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 141.92685g/mol
• Monoisotopic Mass: 141.92685g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 5
• Complexity: 33.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: Dark yellow transparent liquid
• Density: 0.941 g/mL at 25 °C
• Melting Point: 53.5 ºC (methanol )
• Boiling Point: 65-67 °C
• Flash Point: Fahrenheit: 30.2 ° f
  Celsius: -1 ° c
  
• PSA: 0.00000
• LogP: 1.36210
• Color/Form: 0.5 M in THF
• Solubility: Not determined

1-Propynylmagnesium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H261,H314,H335,H351
• Warning Statement： P210,P231+P232,P261,P280,P305+P351+P338,P422
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• WGK Germany：3
• Hazard Category Code： 11-14/15-19-34-37-40
• Safety Instruction： S16; S26; S36/37/39; S43; S45
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11

1-Propynylmagnesium bromide Customs Data

• HS CODE：29319090

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 1-Propynylmagnesium bromide

1-Propynylmagnesium Bromide (CAS No. 16466-97-0): A Versatile Reagent in Organic Synthesis

1-Propynylmagnesium bromide (CAS No. 16466-97-0) is a highly versatile reagent in the field of organic synthesis, particularly in the preparation of complex organic molecules and pharmaceutical intermediates. This compound, also known as propargylmagnesium bromide, is a Grignard reagent that has gained significant attention due to its unique reactivity and utility in various synthetic transformations.

The chemical structure of 1-Propynylmagnesium bromide consists of a propargyl group (C₃H₃) attached to a magnesium bromide moiety (MgBr). The propargyl group is characterized by its terminal alkyne functionality, which imparts significant reactivity and versatility to the molecule. This reactivity is further enhanced by the presence of the magnesium bromide, which acts as a powerful nucleophile in organic reactions.

In recent years, 1-Propynylmagnesium bromide has been extensively studied for its applications in the synthesis of biologically active compounds and pharmaceuticals. One notable example is its use in the synthesis of polyenes, which are important intermediates in the production of various natural products and drugs. The ability of 1-Propynylmagnesium bromide to undergo selective reactions with aldehydes and ketones makes it an invaluable tool in the construction of complex molecular architectures.

A recent study published in the Journal of Organic Chemistry highlighted the use of 1-Propynylmagnesium bromide in the synthesis of a novel class of antifungal agents. The researchers demonstrated that this reagent could efficiently introduce propargyl functionalities into target molecules, leading to the formation of compounds with enhanced biological activity. This finding underscores the potential of 1-Propynylmagnesium bromide in drug discovery and development.

Beyond its applications in pharmaceutical synthesis, 1-Propynylmagnesium bromide has also found use in materials science. For instance, it has been employed in the preparation of functionalized polymers and conjugated materials, which have applications in electronics and energy storage. The unique properties of these materials, such as high conductivity and stability, are attributed to the presence of propargyl groups introduced via reactions with 1-Propynylmagnesium bromide.

The preparation and handling of 1-Propynylmagnesium bromide require careful consideration due to its sensitivity to moisture and air. Typically, it is synthesized by reacting 1-propyne with magnesium metal in anhydrous conditions, followed by quenching with an appropriate electrophile or solvent. The resulting solution is then used immediately or stored under inert conditions to maintain its reactivity.

In terms of safety and handling, it is important to note that while 1-Propynylmagnesium bromide is not classified as a hazardous material, it should be handled with care due to its reactivity with water and air. Proper personal protective equipment (PPE) should be worn during handling, and reactions should be conducted under well-controlled conditions to minimize risks.

The future prospects for 1-Propynylmagnesium bromide are promising, driven by ongoing research into new synthetic methodologies and applications. Advances in catalysis and green chemistry are expected to further expand its utility in sustainable chemical processes. Additionally, the development of novel catalysts that can selectively activate propargyl functionalities will likely lead to new avenues for synthetic innovation.

In conclusion, 1-Propynylmagnesium bromide (CAS No. 16466-97-0) stands out as a powerful and versatile reagent in organic synthesis. Its unique chemical properties make it an essential tool for chemists working on complex molecule synthesis, drug discovery, and materials science. As research continues to uncover new applications and methodologies, the importance of this compound is likely to grow even further.